5-(3-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11N3O3/c1-10-3-2-4-12(9-10)15-16-14(17-21-15)11-5-7-13(8-6-11)18(19)20/h2-9H,1H3
• InChI Key: KGIWSUISUKSWAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol

Description

5-(3-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is a heterocyclic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as MPO and has a molecular formula of C15H10N4O2.

Mechanism of Action

The mechanism of action of 5-(3-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is not fully understood. However, studies have suggested that it may act as a photosensitizer by generating reactive oxygen species upon exposure to light. These reactive oxygen species can cause damage to cancer cells, leading to their destruction.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have antimicrobial properties against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. However, one limitation is that it may not be suitable for use in vivo due to its potential toxicity.

Future Directions

There are several future directions for the study of 5-(3-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. One potential direction is the development of more efficient synthesis methods for this compound. Another direction is the study of its potential as a photosensitizer for the treatment of other diseases besides cancer. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 5-(3-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole can be achieved through a multistep process. The first step involves the reaction of 3-methylbenzoyl chloride with hydrazine hydrate to form 3-(3-methylphenyl)hydrazinecarboxylic acid. This is followed by the reaction of 3-(3-methylphenyl)hydrazinecarboxylic acid with 4-nitrobenzoyl chloride to form this compound.

Scientific Research Applications

5-(3-methylphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been the subject of scientific research due to its potential applications in various fields. It has been studied for its potential use as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been studied for its potential use as a photosensitizer for photodynamic therapy in cancer treatment.